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Compound of Interest

Compound Name: Levo Mepromazine-d3

Cat. No.: B15554923

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Levo Mepromazine-d3. The following procedures

are designed to ensure the safe handling, storage, and disposal of this potent pharmaceutical

compound.

Levo Mepromazine-d3 is a deuterated form of Levomepromazine, a phenothiazine

antipsychotic. While a specific Safety Data Sheet (SDS) for Levo Mepromazine-d3 is not

readily available, the safety precautions for the parent compound, Levomepromazine, and

general guidelines for handling potent active pharmaceutical ingredients (APIs) should be

strictly followed.[1][2][3] Levomepromazine and its salts are considered hazardous, with

potential health effects including being harmful if swallowed, causing skin sensitization, and

inducing drowsiness or dizziness.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure during the handling of Levo
Mepromazine-d3. The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high potential for

aerosol or dust generation.[1]

[6]

Reusable Half or Full-

Facepiece Respirator

Should be used with

P100/FFP3 particulate filters. A

proper fit test is mandatory.[1]

Disposable Respirators (e.g.,

N95)

May be suitable for low-risk

activities but are not

recommended as the primary

respiratory protection when

handling potent compounds.[1]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately if

contaminated and at regular

intervals.[1]

Body Protection Disposable Coveralls

Materials such as Tyvek® are

recommended to protect

against chemical splashes and

fine particles.[1]

Dedicated Lab Coat

Should be worn over personal

clothing and laundered

professionally. Disposable lab

coats are a suitable

alternative.

Eye Protection
Chemical Splash Goggles or a

Face Shield

Goggles should provide a

complete seal around the

eyes. A face shield can be

worn in addition to goggles for

enhanced protection.[7]
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Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.

Engineering Controls
To further minimize exposure, the use of engineering controls is critical.

Containment: Handling of potent compounds like Levo Mepromazine-d3 should be

performed within a containment system, such as a barrier isolator or a glove box.[2][8] For

less hazardous operations, a certified chemical fume hood may be appropriate.

Ventilation: Ensure adequate ventilation in all areas where the compound is handled and

stored.[4] This includes both local exhaust ventilation (LEV) and general room ventilation.[5]

Handling and Storage Procedures
Weighing and Transfer: All weighing and transferring of powdered Levo Mepromazine-d3
should be conducted within a containment system to prevent the generation and dispersal of

dust.[1]

Solution Preparation: When preparing solutions, add the solvent to the solid to minimize

splashing. Keep containers covered whenever possible.[1]

Storage: Store Levo Mepromazine-d3 in a tightly sealed container in a cool, dry, and well-

ventilated area, protected from light.[9][10]

Avoidance: Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.

[4]

Spill Management and Disposal
In the event of a spill, immediately evacuate the area and alert others. Only trained personnel

with appropriate PPE should clean up the spill using a designated spill kit. All contaminated

materials must be collected and disposed of as hazardous waste.[1]
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Unused Levo Mepromazine-d3 and any waste generated from its use should be disposed of

in accordance with local, state, and federal regulations.[9] It is recommended to consult with

your institution's environmental health and safety department for specific guidance. Returning

unused medication to a pharmacy for safe disposal is also an option.[11]

Experimental Workflow for Safe Handling
The following diagram illustrates the general workflow for safely handling Levo Mepromazine-
d3 in a laboratory setting.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Containment System Weigh Compound Prepare Solution Decontaminate Surfaces & Equipment Dispose of Waste Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Levo Mepromazine-d3.

Emergency Response Protocol for Accidental
Exposure
This diagram outlines the immediate steps to take in case of accidental exposure to Levo
Mepromazine-d3.
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Caption: Emergency Response for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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